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Compound of Interest

Compound Name: BMS-795311

Cat. No.: B15617822 Get Quote

Technical Support Center: BMS-795311
Welcome to the technical support center for BMS-795311. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming challenges related

to the handling and use of BMS-795311, with a specific focus on avoiding precipitation in

aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is BMS-795311 and why is its solubility a concern?

A1: BMS-795311 is a potent and orally bioavailable inhibitor of the cholesteryl ester transfer

protein (CETP).[1][2] Like many small molecule inhibitors, BMS-795311 is a lipophilic

compound, meaning it has a high affinity for fats and non-polar solvents and, consequently,

poor solubility in aqueous solutions. This low aqueous solubility can lead to precipitation when

preparing solutions in buffers for in vitro assays, which can significantly impact the accuracy

and reproducibility of experimental results.

Q2: What is the known solubility of BMS-795311?

A2: While comprehensive solubility data in various aqueous buffers is not readily available in

published literature, vendor information indicates that BMS-795311 is soluble in dimethyl

sulfoxide (DMSO) at a concentration of 10 mM.[2] For aqueous solutions, the solubility is

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15617822?utm_src=pdf-interest
https://www.benchchem.com/product/b15617822?utm_src=pdf-body
https://www.benchchem.com/product/b15617822?utm_src=pdf-body
https://www.benchchem.com/product/b15617822?utm_src=pdf-body
https://www.benchchem.com/product/b15617822?utm_src=pdf-body
https://www.medchemexpress.com/bms-795311.html
http://www.probechem.com/products_BMS-795311.aspx
https://www.benchchem.com/product/b15617822?utm_src=pdf-body
https://www.benchchem.com/product/b15617822?utm_src=pdf-body
https://www.benchchem.com/product/b15617822?utm_src=pdf-body
http://www.probechem.com/products_BMS-795311.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


expected to be significantly lower and highly dependent on the buffer composition, pH, and

temperature.

Q3: What are the initial signs of BMS-795311 precipitation?

A3: Precipitation can manifest as a visible cloudiness, turbidity, or the formation of solid

particles in your solution. Even if not immediately visible, micro-precipitation can occur, which

may affect experimental outcomes. It is crucial to visually inspect your solutions carefully after

preparation and before use.

Q4: Can I heat the solution to redissolve the precipitate?

A4: Gentle warming can sometimes help to redissolve precipitated compound. However,

prolonged or excessive heating should be avoided as it may degrade the compound. The

stability of BMS-795311 at elevated temperatures in aqueous buffers has not been extensively

documented.

Troubleshooting Guides
Issue 1: Precipitation observed immediately upon
dilution of DMSO stock solution into aqueous buffer.
This is a common issue when diluting a high-concentration stock of a lipophilic compound into

an aqueous medium.
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Caption: Troubleshooting immediate precipitation.

Issue 2: Solution is initially clear but becomes cloudy
over time.
This indicates that the compound is supersaturated and is slowly precipitating out of the

solution.
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Caption: Troubleshooting delayed precipitation.

Experimental Protocols
Protocol 1: Preparation of a BMS-795311 Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

BMS-795311 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes

Procedure:

Allow the BMS-795311 vial to equilibrate to room temperature before opening.
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Weigh the desired amount of BMS-795311 powder using a calibrated analytical balance.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration

(Molecular Weight of BMS-795311 is 671.52 g/mol ).

Vortex the solution thoroughly until all the powder is completely dissolved. Gentle warming in

a 37°C water bath can be used to aid dissolution.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Aqueous Working Solutions
of BMS-795311
This protocol provides a general guideline for diluting the DMSO stock solution into an aqueous

buffer.

Experimental Workflow:
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Caption: Workflow for preparing aqueous solutions.
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Data Presentation
The following table summarizes general strategies to enhance the solubility of lipophilic

compounds like BMS-795311 in aqueous buffers. The effectiveness of each strategy should be

empirically tested for your specific experimental conditions.
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Strategy Description
Typical
Concentration

Considerations

Co-solvents

Water-miscible

organic solvents that

can increase the

solubility of

hydrophobic

compounds.

1-10% (v/v)

May affect protein

structure or cell

viability at higher

concentrations.

Common examples

include ethanol,

polyethylene glycol

(PEG), and propylene

glycol.

Surfactants

Amphipathic

molecules that can

form micelles to

encapsulate

hydrophobic

compounds.

0.01-0.1% (v/v)

Can interfere with

certain assays. Non-

ionic surfactants like

Tween-20, Tween-80,

and Pluronic F-68 are

commonly used.

pH Adjustment

Altering the pH of the

buffer can impact the

ionization state and

solubility of a

compound.

Varies

The effect is

compound-specific

and depends on the

pKa of the molecule.

The stability of the

compound at different

pH values should also

be considered.

Cyclodextrins

Cyclic

oligosaccharides that

can form inclusion

complexes with

hydrophobic

molecules, increasing

their aqueous

solubility.

1-10 mM

Can sometimes

interfere with ligand-

receptor binding.

Beta-cyclodextrins

and their derivatives

are frequently used.
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Disclaimer: The information provided here is intended as a guide based on general knowledge

of handling lipophilic compounds. It is essential to validate any method in your specific

experimental setup. Always refer to the manufacturer's product information sheet for the most

accurate and up-to-date handling instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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